![molecular formula C18H29NO B5231621 1-[6-(2,5-dimethylphenoxy)hexyl]pyrrolidine](/img/structure/B5231621.png)
1-[6-(2,5-dimethylphenoxy)hexyl]pyrrolidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[6-(2,5-dimethylphenoxy)hexyl]pyrrolidine, also known as DMHP, is a synthetic compound that has been extensively studied for its potential as a therapeutic agent. DMHP belongs to the class of compounds known as pyrrolidines, which have been shown to have a range of biological activities.
Mechanism of Action
The exact mechanism of action of 1-[6-(2,5-dimethylphenoxy)hexyl]pyrrolidine is not fully understood, but it is believed to act on a number of different targets in the body. This compound has been shown to have activity at the cannabinoid receptor CB1, as well as the sigma-1 receptor. It is also believed to interact with the TRPV1 receptor, which is involved in pain sensation.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. These include anti-inflammatory effects, as well as analgesic effects. This compound has also been shown to have anti-cancer effects, with studies demonstrating that it can induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
1-[6-(2,5-dimethylphenoxy)hexyl]pyrrolidine has a number of advantages for use in laboratory experiments. It is a synthetic compound, which means that it can be easily produced in large quantities. It is also relatively stable, which makes it easier to work with in the lab. However, there are also some limitations to the use of this compound in lab experiments. One limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its activity.
Future Directions
There are a number of future directions for research on 1-[6-(2,5-dimethylphenoxy)hexyl]pyrrolidine. One area of interest is its potential as a treatment for neurodegenerative diseases. Studies have shown that this compound can protect against the toxic effects of beta-amyloid, which is a protein that is believed to play a role in the development of Alzheimer's disease. Other future directions for research on this compound include its potential as an anti-inflammatory agent and as a treatment for cancer.
Synthesis Methods
1-[6-(2,5-dimethylphenoxy)hexyl]pyrrolidine can be synthesized using a variety of methods, including the reaction of 2,5-dimethylphenol with 6-bromohexanenitrile, followed by reduction with sodium borohydride. Other methods include the reaction of 2,5-dimethylphenol with 6-bromohexanenitrile, followed by reaction with pyrrolidine.
Scientific Research Applications
1-[6-(2,5-dimethylphenoxy)hexyl]pyrrolidine has been studied for its potential as a therapeutic agent in a number of different areas, including as an analgesic, anti-inflammatory, and anti-cancer agent. Studies have also shown that this compound may have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
1-[6-(2,5-dimethylphenoxy)hexyl]pyrrolidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H29NO/c1-16-9-10-17(2)18(15-16)20-14-8-4-3-5-11-19-12-6-7-13-19/h9-10,15H,3-8,11-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNGINFBLLCVPHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)OCCCCCCN2CCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H29NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.